Cas no 91271-59-9 (3-(pyrrolidin-1-ylmethyl)phenylmethanol)

• Product Name: 3-(pyrrolidin-1-ylmethyl)phenylmethanol
• CAS No: 91271-59-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 799512
• PubChem ID: 16495038
• Update Time: 2025-05-20

3-(pyrrolidin-1-ylmethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• [3-(Pyrrolidin-1-ylmethyl)phenyl]methanol
• Benzenemethanol,3-(1-pyrrolidinylmethyl)-
• [3-(pyrrolidinylmethyl)phenyl]methan-1-ol
• Benzenemethanol,3-(1-pyrrolidinylmethyl)
• FT-0722434
• DTXSID40586196
• SCHEMBL17594984
• MFCD08690300
• AKOS000320939
• MS-22501
• 91271-59-9
• starbld0008587
• (3-(Pyrrolidin-1-ylmethyl)phenyl)methanol
• {3-[(Pyrrolidin-1-yl)methyl]phenyl}methanol
• DB-078966
• 3-(pyrrolidin-1-ylmethyl)phenylmethanol

• Inchi： 1S/C12H17NO/c14-10-12-5-3-4-11(8-12)9-13-6-1-2-7-13/h3-5,8,14H,1-2,6-7,9-10H2
• InChI Key： YMFREPVLJDRBOG-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)CN1CCCC1

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.112
• Boiling Point: 306.7°Cat760mmHg
• Flash Point: 144.4°C
• Refractive Index: 1.585
• PSA: 23.47000
• LogP: 1.71260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-(pyrrolidin-1-ylmethyl)phenylmethanol

3-(Pyrrolidin-1-ylmethyl)phenylmethanol: A Comprehensive Overview

3-(Pyrrolidin-1-ylmethyl)phenylmethanol, also known by its CAS registry number CAS No. 91271-59-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a phenolic alcohol group. The molecule's structure makes it a versatile building block for various applications, particularly in drug discovery and materials science.

The synthesis of 3-(Pyrrolidin-1-ylmethyl)phenylmethanol involves a series of well-established organic reactions, including nucleophilic substitution and reduction processes. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly valuable for medicinal chemistry applications. Researchers have explored the use of transition metal catalysts, such as palladium and rhodium complexes, to achieve high yields and selectivities in the synthesis of this compound.

In terms of applications, 3-(Pyrrolidin-1-ylmethyl)phenylmethanol has shown promise in the development of bioactive molecules. Studies have demonstrated that this compound exhibits moderate to high activity against various enzymes, making it a potential lead compound for therapeutic agents. For instance, recent research has highlighted its inhibitory effects on histone deacetylases (HDACs), which are key targets in the treatment of cancer and neurodegenerative diseases.

The pharmacokinetic properties of 3-(Pyrrolidin-1-ylmethyl)phenylmethanol have also been extensively studied. Preclinical studies in animal models suggest that this compound has favorable absorption and distribution profiles, which are critical for its potential use as an orally administered drug. Additionally, its metabolic stability has been evaluated using in vitro assays, providing insights into its suitability for further development.

From a materials science perspective, 3-(Pyrrolidin-1-ylmethyl)phenylmethanol has been investigated as a precursor for the synthesis of advanced materials, such as polyurethanes and thermoplastics. Its ability to undergo polymerization under mild conditions makes it an attractive candidate for developing high-performance polymers with tailored properties.

In conclusion, 3-(Pyrrolidin-1-ylmethyl)phenylmethanol, with its CAS number CAS No. 91271-59-9, represents a valuable compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future research and development efforts.